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Compound of Interest

Compound Name: Breyniaionoside A

Cat. No.: B148801 Get Quote

This guide provides a comparative analysis of the cytotoxic effects of Brevilin A, a

sesquiterpene lactone isolated from Centipeda minima. The document is intended for

researchers, scientists, and drug development professionals interested in the anti-cancer

potential of this natural compound. The guide details its efficacy, mechanism of action, and

provides a comparison with the conventional chemotherapeutic agent, cisplatin.

Comparative Cytotoxicity
Brevilin A has demonstrated significant cytotoxic effects against various nasopharyngeal

carcinoma (NPC) cell lines. Its efficacy is comparable to, and in some aspects potentially

superior to, the standard chemotherapeutic drug cisplatin, particularly concerning in vivo

toxicity.

Table 1: In Vitro Cytotoxicity of Brevilin A on
Nasopharyngeal Carcinoma (NPC) Cell Lines
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Cell Line IC50 (µM) after 24h IC50 (µM) after 48h IC50 (µM) after 72h

CNE-1 Data not available Data not available Data not available

CNE-2 5.8 ± 0.7 4.2 ± 0.5 3.1 ± 0.4

SUNE-1 Data not available Data not available Data not available

HONE1 Data not available Data not available Data not available

C666-1 Data not available Data not available Data not available

Data extracted from studies on the anti-cancer effects of Brevilin A. The effects were found to

be concentration- and time-dependent.

Table 2: In Vivo Antitumor Efficacy of Brevilin A vs.
Cisplatin

Treatment Group
Average Tumor Volume
(mm³)

Average Mouse Weight
Change (g)

Control ~1200 ~ +2.0

Brevilin A (10 mg/kg) ~600 ~ +1.5

Cisplatin (5 mg/kg) ~600 ~ -1.0

This data is from a tumor xenograft model in mice, where Brevilin A showed comparable tumor

growth inhibition to cisplatin but with significantly less toxicity, as indicated by the weight

change in the treated mice.[1]

Mechanism of Action: Induction of Cell Cycle Arrest
and Apoptosis
Brevilin A exerts its cytotoxic effects primarily through the induction of G2/M phase cell cycle

arrest and apoptosis.[1]

Cell Cycle Arrest
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Treatment of NPC cells with Brevilin A leads to a dose- and time-dependent arrest of cells in

the G2/M phase of the cell cycle.[1] This is associated with the downregulation of key cell cycle

regulatory proteins.
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Brevilin A-Induced G2/M Cell Cycle Arrest
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Brevilin A-Induced Apoptosis Pathways

PI3K/AKT/mTOR Pathway STAT3 Pathway Caspase Pathway
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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